Cas no 2680674-95-5 (7-(2,2,2-trifluoroacetyl)-7-azaspiro3.5non-1-ene-2-carboxylic acid)

• Product Name: 7-(2,2,2-trifluoroacetyl)-7-azaspiro3.5non-1-ene-2-carboxylic acid
• CAS No: 2680674-95-5
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 5647421
• PubChem ID: 165937437
• Update Time: 2025-10-25

7-(2,2,2-trifluoroacetyl)-7-azaspiro3.5non-1-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680674-95-5
• 7-(2,2,2-trifluoroacetyl)-7-azaspiro[3.5]non-1-ene-2-carboxylic acid
• EN300-28281386
• 7-(2,2,2-trifluoroacetyl)-7-azaspiro3.5non-1-ene-2-carboxylic acid

• Inchi： 1S/C11H12F3NO3/c12-11(13,14)9(18)15-3-1-10(2-4-15)5-7(6-10)8(16)17/h5H,1-4,6H2,(H,16,17)
• InChI Key： QAUXEQDRCHFTAB-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2(C=C(C(=O)O)C2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 263.07692773g/mol
• Monoisotopic Mass: 263.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 7-(2,2,2-trifluoroacetyl)-7-azaspiro3.5non-1-ene-2-carboxylic acid

Comprehensive Guide to 7-(2,2,2-trifluoroacetyl)-7-azaspiro[3.5]non-1-ene-2-carboxylic acid (CAS No. 2680674-95-5)

7-(2,2,2-trifluoroacetyl)-7-azaspiro[3.5]non-1-ene-2-carboxylic acid (CAS No. 2680674-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This spirocyclic carboxylic acid derivative features a unique molecular structure, combining a trifluoroacetyl group with a 7-azaspiro[3.5]nonene core, making it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to modulate biological targets.

The compound's structural complexity and functional versatility make it a subject of ongoing studies in medicinal chemistry. With the rise of AI-driven drug design and computational chemistry, 7-(2,2,2-trifluoroacetyl)-7-azaspiro[3.5]non-1-ene-2-carboxylic acid is increasingly being explored for its role in developing novel enzyme inhibitors and receptor modulators. Its trifluoromethyl group enhances metabolic stability, a key consideration in modern pharmaceutical development.

In recent years, the demand for spirocyclic compounds like this has surged due to their applications in treating neurological disorders and infectious diseases. The 7-azaspiro[3.5]nonene scaffold is particularly notable for its conformational rigidity, which can improve drug selectivity and reduce off-target effects. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic profiles.

From a synthetic chemistry perspective, 7-(2,2,2-trifluoroacetyl)-7-azaspiro[3.5]non-1-ene-2-carboxylic acid presents interesting challenges and opportunities. Its preparation typically involves multi-step organic synthesis, including spirocyclization and trifluoroacetylation reactions. Advanced techniques such as flow chemistry and catalyzed asymmetric synthesis are being investigated to improve yield and enantioselectivity, addressing common questions in process optimization.

The compound's physicochemical properties, including its solubility, stability, and reactivity, are crucial for formulation scientists. Recent studies have explored its behavior in various solvent systems, providing insights for drug delivery systems and nanocarrier technologies. These investigations are particularly relevant given the growing interest in biocompatible materials and green chemistry approaches.

Market analysts note increasing patent activity surrounding spirocyclic derivatives, with 7-(2,2,2-trifluoroacetyl)-7-azaspiro[3.5]non-1-ene-2-carboxylic acid appearing in several recent applications related to kinase inhibitors and GPCR modulators. This reflects broader industry trends toward fragment-based drug discovery and scaffold hopping strategies. The compound's intellectual property landscape continues to evolve, making it a noteworthy subject for competitive intelligence.

Environmental and regulatory considerations for 7-(2,2,2-trifluoroacetyl)-7-azaspiro[3.5]non-1-ene-2-carboxylic acid follow standard protocols for fluorinated organic compounds. While not classified as hazardous under current guidelines, proper handling procedures are recommended due to its potential reactivity. The scientific community continues to investigate sustainable synthesis routes and biodegradation pathways for such compounds, addressing growing concerns about chemical footprint reduction.

Analytical characterization of 7-(2,2,2-trifluoroacetyl)-7-azaspiro[3.5]non-1-ene-2-carboxylic acid typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Recent advancements in hyphenated techniques and cryogenic NMR have improved structural elucidation capabilities for such complex molecules. These methodological developments answer frequent researcher queries about compound verification and quality control protocols.

The future research directions for 7-(2,2,2-trifluoroacetyl)-7-azaspiro[3.5]non-1-ene-2-carboxylic acid may include exploration of its supramolecular chemistry applications and potential in metal-organic frameworks. Its unique spatial arrangement offers possibilities for designing molecular recognition systems and functional materials. These applications align with emerging interests in smart materials and molecular devices, positioning the compound at the intersection of multiple scientific disciplines.